Cas no 2309462-31-3 (2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid
• CAS No: 2309462-31-3
• MF: C₁₂H₁₅BrN₂O₃
• MW: 315.163102388382
• CID: 5979474
• PubChem ID: 165739107
• Update Time: 2025-10-14

2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309462-31-3
• 2-{[4-(3-bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid
• EN300-7428499
• 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid

• Inchi： 1S/C12H15BrN2O3/c13-10-7-15-4-1-9(10)12(18-8-11(16)17)2-5-14-6-3-12/h1,4,7,14H,2-3,5-6,8H2,(H,16,17)
• InChI Key： UQXIIJZTFQERQY-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCNCC1)OCC(=O)O

Computed Properties

• Exact Mass: 314.02660g/mol
• Monoisotopic Mass: 314.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid

Introduction to 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid (CAS No. 2309462-31-3)

2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid (CAS No. 2309462-31-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The molecule's structure includes a piperidine ring, a bromopyridine moiety, and an acetic acid group, which collectively contribute to its pharmacological properties.

The chemical structure of 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid is particularly noteworthy due to its complexity and the presence of multiple functional groups. The piperidine ring provides a flexible backbone that can adopt various conformations, which is crucial for interactions with biological targets. The bromopyridine moiety introduces a halogenated aromatic system, which can enhance the compound's lipophilicity and influence its binding affinity to specific receptors. The acetic acid group, on the other hand, can participate in hydrogen bonding and other polar interactions, contributing to the compound's overall bioactivity.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific biological pathways for therapeutic purposes. 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid has been identified as a promising lead compound in this context. Studies have shown that this compound exhibits potent activity against certain types of cancer cells, particularly those derived from solid tumors. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

Beyond its potential as an anticancer agent, 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid has also been explored for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through the modulation of mitochondrial function and the reduction of inflammatory responses.

The synthesis of 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid has been optimized using modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and multistep organic synthesis protocols. These methods have enabled researchers to produce the compound with high purity and yield, facilitating its use in both academic research and industrial applications. The synthetic route typically involves the coupling of a bromopyridine derivative with a piperidine-containing alcohol, followed by esterification or carboxylation steps to introduce the acetic acid group.

In terms of pharmacokinetics, preliminary data suggest that 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as a drug candidate. However, more detailed studies are needed to fully characterize its pharmacokinetic profile and to identify any potential metabolic liabilities.

The safety profile of 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid has also been evaluated in preclinical models. Toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity (NCE), comprehensive safety assessments will be required before it can advance to clinical trials.

In conclusion, 2-{[4-(3-Bromopyridin-4-yl)piperidin-4-yl]oxy}acetic acid (CAS No. 2309462-31-3) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in both oncology and neurology. Ongoing research efforts aim to optimize its pharmacological profile and to explore its full therapeutic potential across various disease indications.